Cas no 2227819-24-9 (rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2227819-24-9
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6289624
• PubChem ID: 165971758
• Update Time: 2025-06-03

rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• 2227819-24-9
• EN300-1779460
• rac-[(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C11H19N3/c1-11(2,3)10-9(6-13-14-10)8-4-7(8)5-12/h6-8H,4-5,12H2,1-3H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： MSUWAWCBYRWTGF-JGVFFNPUSA-N
• SMILES： N1C(C(C)(C)C)=C(C=N1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Rac-(1R,2R)-2-(3-Tert-Butyl-1H-Pyrazol-4-Yl)Cyclopropylmethanamine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2227819-24-9) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic methodologies and bioactivity studies have further highlighted its potential as a lead compound in drug discovery.

The molecular structure of rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine is characterized by a cyclopropane ring fused with a pyrazole moiety, which is further substituted with a tert-butyl group. This combination of structural elements contributes to its stability and bioavailability. The cyclopropane ring, known for its high strain energy, plays a crucial role in modulating the compound's pharmacokinetic properties. Recent studies have demonstrated that the stereochemistry at the (1R,2R) configuration significantly influences the compound's binding affinity to target proteins.

The synthesis of rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Researchers have employed various strategies, including enantioselective cyclopropanation and Suzuki coupling reactions, to achieve high yields and optimal stereocontrol. These methods have been refined in recent years, making the compound more accessible for large-scale production and preclinical testing.

From a pharmacological perspective, rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-yl)cyclopropylmethanamine has shown remarkable activity in inhibiting key enzymes associated with neurodegenerative diseases. For instance, studies published in 2023 have highlighted its potential as a selective inhibitor of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) efficiently has been attributed to its lipophilic nature and favorable molecular weight.

Moreover, rac-(1R,2R)-2-(3-tert-butyl-1H-pyrazol-4-Yl)cyclopropylmethanamine has exhibited anti-inflammatory properties in preclinical models of arthritis. Its ability to modulate the NF-kB pathway suggests potential applications in treating chronic inflammatory conditions. Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing its pharmacokinetic profile to enhance its therapeutic index.

In terms of application prospects, rac-(1R,2R)-2-(3-Tert-butyl-1H-Pyrazol-4-Yl)cyclopropylmethanamine holds promise as a lead compound for developing next-generation therapeutics targeting central nervous system disorders and inflammatory diseases. Its unique combination of structural features and biological activities makes it a valuable asset in the drug discovery pipeline.

As research on rac-(1R,2R)-2-(3-Tert-butyl-1H-Pyrazol-4-Yl)cyclopropylmethanamine continues to evolve, collaborations between chemists, biologists, and pharmacologists are expected to unlock new insights into its therapeutic potential. With ongoing advancements in synthetic chemistry and drug delivery systems, this compound is poised to make significant contributions to the field of medicinal chemistry.